Cas no 1261781-82-1 (2-Fluoro-4-(difluoromethyl)iodobenzene)

2-Fluoro-4-(difluoromethyl)iodobenzene is a fluorinated aromatic compound featuring both fluorine and iodine substituents, making it a versatile intermediate in organic synthesis. The presence of the difluoromethyl group enhances its reactivity in cross-coupling reactions, while the iodine atom serves as a valuable handle for further functionalization via metal-catalyzed transformations. Its structural properties make it particularly useful in pharmaceutical and agrochemical research, where fluorinated compounds are often sought for their metabolic stability and bioactivity. The compound’s well-defined reactivity profile and compatibility with various reaction conditions contribute to its utility in constructing complex molecular architectures. Proper handling and storage are recommended due to its sensitivity to light and moisture.
2-Fluoro-4-(difluoromethyl)iodobenzene structure
1261781-82-1 structure
Product Name:2-Fluoro-4-(difluoromethyl)iodobenzene
CAS No:1261781-82-1
MF:C7H4F3I
MW:272.006344795227
CID:4985580
Update Time:2025-06-08

2-Fluoro-4-(difluoromethyl)iodobenzene Chemical and Physical Properties

Names and Identifiers

    • FC(F)C1=CC(=C(C=C1)I)F
    • 2-Fluoro-4-(difluoromethyl)iodobenzene
    • Inchi: 1S/C7H4F3I/c8-5-3-4(7(9)10)1-2-6(5)11/h1-3,7H
    • InChI Key: CQYWQUWPQTXEAR-UHFFFAOYSA-N
    • SMILES: IC1C=CC(C(F)F)=CC=1F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0

2-Fluoro-4-(difluoromethyl)iodobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013005312-250mg
2-Fluoro-4-(difluoromethyl)iodobenzene
1261781-82-1 97%
250mg
489.60 USD 2021-07-04
Alichem
A013005312-500mg
2-Fluoro-4-(difluoromethyl)iodobenzene
1261781-82-1 97%
500mg
806.85 USD 2021-07-04
Alichem
A013005312-1g
2-Fluoro-4-(difluoromethyl)iodobenzene
1261781-82-1 97%
1g
1,445.30 USD 2021-07-04

Additional information on 2-Fluoro-4-(difluoromethyl)iodobenzene

2-Fluoro-4-(difluoromethyl)iodobenzene (CAS No. 1261781-82-1): An Overview and Applications in Modern Chemistry

2-Fluoro-4-(difluoromethyl)iodobenzene (CAS No. 1261781-82-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique fluorine and iodine substituents, offers a wide range of applications due to its reactivity and functional group diversity.

The chemical structure of 2-Fluoro-4-(difluoromethyl)iodobenzene consists of a benzene ring with a fluorine atom at the 2-position, a difluoromethyl group at the 4-position, and an iodine atom at the 5-position. This arrangement provides a unique set of properties that make it an attractive starting material for various synthetic transformations. The presence of the iodine atom, in particular, makes it an excellent substrate for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely used in the synthesis of complex organic molecules.

In recent years, 2-Fluoro-4-(difluoromethyl)iodobenzene has been extensively studied for its potential applications in medicinal chemistry. The introduction of fluorine atoms into drug molecules can significantly enhance their pharmacological properties, including metabolic stability, lipophilicity, and binding affinity to target proteins. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Fluoro-4-(difluoromethyl)iodobenzene exhibited potent inhibitory activity against specific kinases involved in cancer progression. This finding highlights the compound's potential as a lead molecule for the development of novel anticancer drugs.

Beyond medicinal chemistry, 2-Fluoro-4-(difluoromethyl)iodobenzene has also found applications in materials science. The difluoromethyl group imparts unique electronic and optical properties to the compound, making it suitable for use in the synthesis of advanced materials such as organic semiconductors and luminescent materials. A recent study in the Journal of Materials Chemistry C reported the synthesis of conjugated polymers using 2-Fluoro-4-(difluoromethyl)iodobenzene as a building block, which exhibited excellent photovoltaic performance in organic solar cells.

The synthetic versatility of 2-Fluoro-4-(difluoromethyl)iodobenzene is further enhanced by its compatibility with various functional group transformations. For example, the iodine atom can be readily replaced with other functional groups through palladium-catalyzed cross-coupling reactions, allowing for the synthesis of a diverse array of derivatives. This flexibility makes it an invaluable intermediate in the development of new pharmaceuticals and materials.

In conclusion, 2-Fluoro-4-(difluoromethyl)iodobenzene (CAS No. 1261781-82-1) is a highly valuable compound with a broad range of applications in modern chemistry. Its unique chemical structure and reactivity make it an ideal starting material for various synthetic transformations, particularly in medicinal chemistry and materials science. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing these fields.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.